Cas no 2098052-33-4 ((1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-5-yl)methanamine)

• Product Name: (1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-5-yl)methanamine
• CAS No: 2098052-33-4
• MF: C₁₂H₁₄FN₃O
• MW: 235.257465839386
• CID: 5727878
• PubChem ID: 121199544
• Update Time: 2025-06-08

(1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-5-yl)methanamine
• AKOS026706927
• 2098052-33-4
• F1907-1343
• [3-[(3-fluoro-4-methoxyphenyl)methyl]imidazol-4-yl]methanamine
• 1H-Imidazole-5-methanamine, 1-[(3-fluoro-4-methoxyphenyl)methyl]-

• Inchi： 1S/C12H14FN3O/c1-17-12-3-2-9(4-11(12)13)7-16-8-15-6-10(16)5-14/h2-4,6,8H,5,7,14H2,1H3
• InChI Key： ZSFCYAOEJAJVNA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CN1C=NC=C1CN)OC

Computed Properties

• Exact Mass: 235.11209024g/mol
• Monoisotopic Mass: 235.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 422.6±40.0 °C(Predicted)
• pka: 9.29±0.29(Predicted)

Additional information on (1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-5-yl)methanamine

Introduction to (1-(3-fluoro-4-methoxybenzyl-1H-imidazol-5-yl)methanamine) and Its Significance in Modern Chemical Biology

(1-(3-fluoro-4-methoxybenzyl-1H-imidazol-5-yl)methanamine) is a sophisticated organic compound characterized by its unique structural and chemical properties. With a CAS number of 2098052-33-4, this molecule has garnered significant attention in the field of chemical biology due to its potential applications in drug discovery and medicinal chemistry. The presence of a fluoro substituent and a methoxy group in its aromatic ring contributes to its distinct reactivity and biological activity, making it a valuable candidate for further exploration.

The compound's imidazole core is another critical feature that enhances its utility in pharmaceutical research. Imidazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in (1-(3-fluoro-4-methoxybenzyl-1H-imidazol-5-yl)methanamine) allows for selective interactions with biological targets, which is essential for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoro group in this molecule plays a pivotal role in modulating its pharmacokinetic properties, making it an attractive scaffold for drug design. Studies have shown that fluorine atoms can significantly influence the electronic distribution of molecules, leading to more potent and selective interactions with enzymes and receptors.

The methoxy group in the aromatic ring also contributes to the compound's overall activity by participating in hydrogen bonding and hydrophobic interactions. These interactions are crucial for the compound's ability to bind effectively to biological targets, thereby enhancing its therapeutic potential. Additionally, the methoxy group can influence the molecule's solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can rapidly screen large libraries of compounds for potential therapeutic applications. (1-(3-fluoro-4-methoxybenzyl-1H-imidazol-5-yl)methanamine has been identified as a promising candidate through these computational studies, highlighting its potential as a lead compound for further development.

The imidazole core of this compound is particularly noteworthy due to its ability to mimic natural biomolecules such as histidine residues found in proteins. Histidine residues are involved in various biological processes, including enzyme catalysis and signal transduction. By designing molecules that interact with histidine residues, researchers can develop drugs that target specific pathways with high precision.

In addition to its structural features, (1-(3-fluoro-4-methoxybenzyl-1H-imidazol-5-yl)methanamine exhibits unique chemical properties that make it suitable for various synthetic applications. The presence of reactive functional groups allows for further derivatization, enabling the creation of novel analogs with enhanced biological activity. This flexibility is particularly valuable in medicinal chemistry, where iterative design and optimization are essential for developing effective therapeutic agents.

The compound's potential applications extend beyond drug discovery. It has been explored as a building block for the synthesis of more complex molecules with specialized functions. For instance, researchers have utilized (1-(3-fluoro-4-methoxybenzyl-1H-imidazol-5-yl)methanamine as a precursor in the development of catalysts and ligands for organic transformations. These applications underscore the compound's versatility and highlight its importance in synthetic chemistry.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to significant improvements in pharmacological properties. For example, fluorinated drugs tend to have longer half-lives and greater resistance to metabolic degradation. These advantages make fluorinated compounds highly desirable candidates for clinical development.

Current research efforts are focused on expanding the chemical space of fluorinated imidazole derivatives. By exploring different substitution patterns and functional groups, scientists aim to uncover new molecules with enhanced therapeutic potential. (1-(3-fluoro-4-methoxybenzyl-1H-imidazol-5-yl)methanamine serves as an excellent starting point for these studies, providing a scaffold that can be modified to target various diseases.

The development of novel pharmaceuticals relies heavily on innovative synthetic methodologies. Techniques such as cross-coupling reactions and transition metal catalysis have revolutionized drug discovery by enabling the efficient construction of complex molecular architectures. (1-(3-fluoro-4-methoxybenzyl-1H-imidazol-5-yl)methanamine has been utilized in several key synthetic transformations, demonstrating its utility as a versatile intermediate.

In conclusion, (1-(3-fluoro-4-methoxybenzyl-1H-imidazol-5-yl)methanamine is a remarkable compound with significant potential in chemical biology and drug discovery. Its unique structural features, including the presence of a fluoro group and a methoxy group, contribute to its broad range of biological activities. Advances in computational chemistry and synthetic methodologies continue to enhance our understanding of this molecule's properties and applications. As research progresses, (1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-5-yli)methanamine is poised to play a crucial role in the development of novel therapeutic agents.